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Compound of Interest

Compound Name: Shaker potassium channel

CAS No.: 143403-88-7

Cat. No.: B1176014

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

the common issue of Shaker channel activity rundown in excised patches.

Frequently Asked Questions (FAQs)
Q1: What is "rundown" of Shaker channel activity in excised patches?

A1: Rundown is the gradual and often irreversible decrease in ion channel current observed

over time after a patch of membrane has been excised from a cell in patch-clamp experiments.

[1][2] This phenomenon is a common experimental artifact, particularly in the inside-out and

whole-cell patch-clamp configurations.[2] It is characterized by a decline in the channel's open

probability (Po), the number of active channels in the patch, or both.[3]

Q2: What are the primary causes of Shaker channel rundown?

A2: The primary causes of Shaker channel rundown in excised patches are multifactorial and

often related to the disruption of the channel's native intracellular environment. Key factors

include:
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Loss of Essential Cytosolic Factors: Excision of the membrane patch separates it from the

cytoplasm, leading to the washout of crucial molecules required for normal channel function.

[2] These can include ATP, GTP, and other metabolites.[2]

Dephosphorylation: The balance between protein kinases and phosphatases is disrupted

upon patch excision.[2] Endogenous phosphatases remaining in or near the membrane can

dephosphorylate the channel or associated regulatory proteins, leading to reduced activity.[4]

Disruption of the Cytoskeleton: The cytoskeleton provides structural support and can be

involved in anchoring and regulating ion channels. Disruption of the cytoskeleton during

patch excision can alter channel gating.[5]

Changes in Membrane Composition: The lipid environment, including the presence of

molecules like phosphatidylinositol 4,5-bisphosphate (PIP2), can be critical for channel

stability.[2] Depletion of such lipids can contribute to rundown.

Q3: How can I differentiate between channel rundown and the effect of a pharmacological

agent?

A3: To distinguish between rundown and a genuine drug effect, it is crucial to perform a time-

matched vehicle control experiment.[2]

Establish a Stable Baseline: After obtaining an excised patch, record the channel activity for

a period to establish a baseline.

Vehicle Application: Perfuse the patch with the vehicle solution (the solvent in which your

drug is dissolved, e.g., 0.1% DMSO in the external solution) for the same duration as your

intended drug application.[2]

Quantify Rundown: Measure the percentage decrease in current during the vehicle

application. This provides the rate of rundown for your experimental conditions.[2]

Drug Application: In a separate experiment, apply the drug and measure the total inhibition.

Correct for Rundown: Subtract the percentage of rundown observed in the vehicle control

from the total inhibition measured during drug application to determine the true

pharmacological block.[2]
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Troubleshooting Guide
This guide provides a systematic approach to troubleshooting and mitigating Shaker channel

rundown.

Problem: Rapid and significant rundown of Shaker channel current immediately after patch

excision.
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Potential Cause Troubleshooting Step Expected Outcome

Depletion of Intracellular ATP

Supplement the intracellular

(bath) solution with Mg-ATP

(typically 2-5 mM).[2]

ATP can serve as an energy

source for kinases to maintain

channel phosphorylation and

may also have direct

regulatory effects, thereby

slowing down rundown.

Dephosphorylation by

Endogenous Phosphatases

Include a cocktail of

phosphatase inhibitors in the

intracellular solution.[4][6][7]

This will inhibit the activity of

phosphatases, preserving the

phosphorylation state of the

channels and reducing

rundown.[4]

Loss of Other Essential

Cytosolic Components

Switch to the perforated patch-

clamp technique using agents

like amphotericin B or

gramicidin.

This configuration maintains

the integrity of the cytoplasm,

preventing the dialysis of large

molecules while allowing

electrical access.[8]

Unhealthy Cells or Poor Seal

Quality

Ensure cells are healthy and

growing under optimal

conditions. Aim for a high-

resistance seal (>1 GΩ) to

minimize leak currents and

maintain patch stability.[8]

A stable, high-resistance seal

is crucial for high-quality

recordings and can reduce the

rate of rundown.

Suboptimal Recording

Solutions

Verify the pH and osmolarity of

both the internal and external

solutions to ensure they are

within the physiological range

for the cells being studied.[8]

Incorrect solution composition

can stress the membrane

patch and accelerate rundown.

Quantitative Data on Rundown
The rate of rundown can vary significantly depending on the specific channel, cell type, and

experimental conditions. The table below summarizes hypothetical data to illustrate the effect

of different interventions on rundown.
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Condition
Mean Rundown

Rate (%/min)
Standard Deviation Notes

Control (Standard

Intracellular Solution)
8.5 2.1

Significant rundown is

observed without any

protective agents.

+ 3 mM Mg-ATP 4.2 1.5

ATP significantly

reduces the rate of

rundown.

+ Phosphatase

Inhibitor Cocktail
3.8 1.3

Inhibition of

phosphatases is

effective in stabilizing

channel activity.

+ 3 mM Mg-ATP +

Phosphatase

Inhibitors

1.5 0.8

A combination of ATP

and phosphatase

inhibitors provides the

most significant

reduction in rundown.

Experimental Protocols
Standard Inside-Out Patch-Clamp Protocol for Shaker Channels

Cell Preparation: Culture cells expressing Shaker channels on glass coverslips to an

appropriate confluency.

Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries to a resistance of

2-5 MΩ when filled with the pipette solution. Fire-polish the pipette tip to ensure a smooth

surface for sealing.

Solutions:

Pipette (External) Solution (in mM): 140 KCl, 2 MgCl₂, 1 CaCl₂, 10 HEPES, 10 Glucose.

Adjust pH to 7.4 with KOH.
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Bath (Intracellular) Solution (in mM): 140 KCl, 2 MgCl₂, 5 EGTA, 10 HEPES. Adjust pH to

7.2 with KOH. For rundown mitigation, supplement this solution with 2-5 mM Mg-ATP and

a phosphatase inhibitor cocktail.

Seal Formation: Approach a cell with the patch pipette while applying slight positive

pressure. Once in contact with the cell membrane, release the positive pressure to facilitate

seal formation. Apply gentle suction to achieve a gigaohm seal (>1 GΩ).

Patch Excision: After forming a stable cell-attached seal, pull the pipette away from the cell

to excise the membrane patch, forming the inside-out configuration. The intracellular face of

the membrane is now exposed to the bath solution.

Data Acquisition: Apply voltage protocols to elicit Shaker channel currents using a patch-

clamp amplifier and appropriate data acquisition software. Monitor the current amplitude over

time to assess rundown.

Visualizations
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Caption: A diagram illustrating the signaling pathway leading to Shaker channel rundown

following patch excision.
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Observe Rapid Channel Rundown

Is Giga-seal > 1 GΩ and stable?
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(e.g., fresh pipettes, healthy cells)
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Are solutions fresh, filtered,
and at correct pH/osmolarity?

Yes

Prepare Fresh Solutions

No

Add Mg-ATP (2-5 mM)
to Internal Solution

Yes

Add Phosphatase Inhibitor Cocktail
to Internal Solution
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Rundown Minimized
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Caption: A troubleshooting workflow for addressing Shaker channel rundown in excised

patches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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